Phenyl 4-chloro-3-nitrobenzenesulfonate

• CAS RN: 43001-57-6
• Molecular Formula: C12H8ClNO5S
• Molecular Weight: 313.71 g/mol
• IUPAC Name: phenyl 4-chloro-3-nitrobenzenesulfonate
• InChI: InChI=1S/C12H8ClNO5S/c13-11-7-6-10(8-12(11)14(15)16)20(17,18)19-9-4-2-1-3-5-9/h1-8H
• InChI Key: DXNLDBASBALMSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OS(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]

Description

Phenyl 4-chloro-3-nitrobenzenesulfonate is a useful research compound. Its molecular formula is C12H8ClNO5S and its molecular weight is 313.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thus, for example, 2-amino-4-phenoxysulfonyl-butyranilide can be obtained by reacting 3-nitro-4-chloro-benzene-sulfonic acid-chloride with phenol to yield 2-nitro-4-phenoxysulfonylchloro-benzene, reacting this product with ammonia to give 2-nitro-4-phenoxy-sulfonyl-aniline, acylating this compound with butyryl-chloride to form 2-nitro-4-phenoxysulfonyl-butyranilide, and by subsequently hydrogenating said product catalytically.

Synthesis routes and methods II

Procedure details

3-Nitro-4-Chloro-benzene-sulfonic acid-phenylester was obtained by mixing 51 g of 3-nitro-4-chloro-benzene-sulfonic acid-chloride with 18.8 g of phenol in 120 ml of acetone, and by adding 28 ml of triethylamine dropwise, while cooling, at a temperature not exceeding 10° C. The mixture was continued to be stirred for several hours at room temperature, and then water was added, in which process an oil was separated which was extracted with ether. After recrystallization of the residue from methanol, 54 g of 3-nitro-4-chloro-benzene-sulfonic acid-phenylester were obtained, which had a melting point of 71° C.